Cas no 1909319-11-4 (1,3-thiazol-5-amine dihydrochloride)

1,3-Thiazol-5-amine dihydrochloride is a hydrochloride salt derivative of 1,3-thiazol-5-amine, commonly utilized as a key intermediate in organic synthesis and pharmaceutical research. Its stable dihydrochloride form enhances solubility in aqueous and polar solvents, facilitating its use in coupling reactions and heterocyclic compound development. The compound’s thiazole core is structurally significant, often employed in the design of bioactive molecules, including antimicrobial and antiviral agents. High purity grades ensure consistent reactivity, making it suitable for precise synthetic applications. The dihydrochloride salt also improves handling and storage stability compared to the free base. This reagent is valued for its versatility in medicinal chemistry and drug discovery workflows.

1,3-thiazol-5-amine dihydrochloride structure

1909319-11-4 structure

Product Name:1,3-thiazol-5-amine dihydrochloride

CAS No:1909319-11-4

MF:C₃H₅ClN₂S

MW:136.603197813034

MDL:MFCD29763159

CID:5246508

PubChem ID:121553812

Update Time:2026-03-08

1,3-thiazol-5-amine dihydrochloride Chemical and Physical Properties

Names and Identifiers

- 5-Thiazolamine, hydrochloride (1:2)
- 1,3-thiazol-5-amine dihydrochloride
- MDL： MFCD29763159
- Inchi： 1S/C3H4N2S.ClH/c4-3-1-5-2-6-3;/h1-2H,4H2;1H
- InChI Key： WFJPRXNQDKBTPT-UHFFFAOYSA-N
- SMILES： NC1SC=NC=1.Cl

Computed Properties

Exact Mass: 171.963
Monoisotopic Mass: 171.963
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 8
Rotatable Bond Count: 0
Complexity: 48.1
Covalently-Bonded Unit Count: 3
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 67.2A^2

1,3-thiazol-5-amine dihydrochloride Pricemore >>

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Ambeed	A1083161-1g	1,3-Thiazol-5-amine dihydrochloride	1909319-11-4	95%	1g	$498.0	2024-07-28
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Enamine	EN300-260610-0.25g	1,3-thiazol-5-amine dihydrochloride	1909319-11-4	95%	0.25g	$40.0	2024-06-18
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